Cas no 1394665-14-5 (N-(1-cyanocyclobutyl)-4-(2-methyl-1,3-thiazol-4-yl)butanamide)

• Product Name: N-(1-cyanocyclobutyl)-4-(2-methyl-1,3-thiazol-4-yl)butanamide
• CAS No: 1394665-14-5
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• CID: 6176019
• PubChem ID: 71861745
• Update Time: 2025-06-29

N-(1-cyanocyclobutyl)-4-(2-methyl-1,3-thiazol-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-4-(2-methyl-1,3-thiazol-4-yl)butanamide
• Z1347961812
• 1394665-14-5
• EN300-26685896
• AKOS033279631

• Inchi： 1S/C13H17N3OS/c1-10-15-11(8-18-10)4-2-5-12(17)16-13(9-14)6-3-7-13/h8H,2-7H2,1H3,(H,16,17)
• InChI Key： SEENPPFQRSULJN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CCCC(NC1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 263.10923335g/mol
• Monoisotopic Mass: 263.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94Ų

Additional information on N-(1-cyanocyclobutyl)-4-(2-methyl-1,3-thiazol-4-yl)butanamide

N-(1-Cyanocyclobutyl)-4-(2-Methyl-1,3-Thiazol-4-Yl)Butanamide (CAS No: 1394665-14-5)

N-(1-Cyanocyclobutyl)-4-(2-Methyl-1,3-Thiazol-4-Yl)Butanamide is a complex organic compound with the CAS registry number 1394665-14-5. This compound belongs to the class of amides and features a unique combination of structural elements that contribute to its distinctive chemical properties. The molecule consists of a cyclobutane ring substituted with a cyano group and a butanamide moiety, which is further connected to a 2-methylthiazole ring system. This combination makes it an interesting subject for both academic and industrial research.

The structural integrity of this compound is primarily influenced by the cyclobutane ring, which introduces significant ring strain due to its four-membered structure. This strain can lead to reactivity in certain chemical transformations, making it a potential candidate for various synthetic applications. The cyano group attached to the cyclobutane ring adds electron-withdrawing character, enhancing the electrophilic nature of the molecule and potentially influencing its reactivity in nucleophilic substitutions or additions.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The 2-methylthiazole moiety in this compound contributes to its aromatic stability and can act as a scaffold for further functionalization. This structural feature has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making it a valuable component in drug design.

From a synthetic perspective, the construction of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the cyclobutane derivative, followed by coupling reactions to introduce the thiazole moiety and the butanamide group. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and scalability of these processes.

In terms of applications, N-(1-Cyanocyclobutyl)-4-(2-Methyl-1,3-Thiazol-4-Yl)Butanamide has shown promise in various fields. Its unique combination of structural elements makes it an ideal candidate for exploring new chemical reactions or as an intermediate in more complex molecule syntheses. Additionally, its potential as a ligand in coordination chemistry or as a building block in materials science is currently being investigated.

Recent research has also focused on understanding the biological activity of this compound. Initial assays have indicated moderate activity against certain enzyme targets, suggesting its potential role in drug discovery programs targeting metabolic disorders or infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to further explore its therapeutic potential.

In conclusion, N-(1-Cyanocyclobutyl)-4-(2-Methyl-1,3-Thiazol-4-Yl)Butanamide (CAS No: 1394665-14-5) represents a fascinating example of modern organic synthesis and interdisciplinary research. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic exploration and industrial applications.